Cas no 129-17-9 (Acid Blue 1)

• Product Name: Acid Blue 1
• CAS No: 129-17-9
• MF: C₂₇H₃₁N₂NaO₆S₂
• MW: 566.664615869522
• MDL: MFCD00012119
• CID: 36228
• Update Time: 2026-05-14

Acid Blue 1 Chemical and Physical Properties

Names and Identifiers

• Patent Blue VF
• Acid Blue 1
• C.I. 42045
• Patent blue VF sodium salt
• C.I. Acid Blue 1
• Acid Blue 1 (C.I.)
• sulfan blue
• Sulphan blue
• Patent Blue V
• DNA Marker
• PATENT BLUE VF, C.I. 42045
• Patent Blue VFneat
• Patentblue
• Acid blue 1 sodium salt,Disulfin blue VN 150 sodium salt
• Acid Blue 1 Sulfan Blue
• Indicator
• Patent Blue VF, pure, indicator grade
• Patent Blue VF,indicator grade
• sodium,4-[[4-(diethylamino)phenyl]-(4-diethylazaniumylidenecyclohexa-2,5-dien-1-ylidene)methyl]benzene-1,3-disulfonate
• Food Blue 3
• N-[4-[[4-(Diethylamino)phenyl](2,4-disulfophenyl)methylene]-2,5-cyclohexadien-1-ylidene]-N-ethyl-ethanaminium inner salt sodium salt
• E131
• Blue 7
• Blue 9
• blueurs
• bluevrs
• Blue 25
• Blue 92
• Blue 40
• 1085blue
• blue1084

• MDL： MFCD00012119
• Inchi： 1S/C27H32N2O6S2.Na/c1-5-28(6-2)22-13-9-20(10-14-22)27(21-11-15-23(16-12-21)29(7-3)8-4)25-18-17-24(36(30,31)32)19-26(25)37(33,34)35;/h9-19H,5-8H2,1-4H3,(H-,30,31,32,33,34,35);/q;+1/p-1
• InChI Key： SJEYSFABYSGQBG-UHFFFAOYSA-M
• SMILES： [Na+].CCN(C1=CC=C(C(C2=CC=C(S([O-])(=O)=O)C=C2S([O-])(=O)=O)=C2C=CC(=[N+](CC)CC)C=C2)C=C1)CC |t:22,26|

Computed Properties

• Exact Mass: 566.15200
• Monoisotopic Mass: 566.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 1040
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 137A^2

Experimental Properties

• Color/Form: Crystalline Powder
• Melting Point: >300°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PH: 6.9 (10g/l, H2O, 20℃)
• Solubility: H2O: soluble1mg/mL
• Water Partition Coefficient: 1 g/20 mL (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 137.41000
• LogP: 5.92380
• λmax: 635nm, 410nm
• Merck: 13,9078
• PH: Yellow-orange (0.8) to deep blue (3.0)
• Solubility: 1 g/20 mL (20 ºC)

Acid Blue 1 Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 45
• Safety Instruction： S24/25
• RTECS：BP6830000
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R45
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes
• Material Chemicals Colorants and Pigments
• Natural Products and Extracts Natural Pigments